Cas no 1261917-17-2 (6-Chloro-2-[4-(ethoxycarbonyl)-3-fluorophenyl]benzoic acid)

6-Chloro-2-[4-(ethoxycarbonyl)-3-fluorophenyl]benzoic acid structure
1261917-17-2 structure
Product Name:6-Chloro-2-[4-(ethoxycarbonyl)-3-fluorophenyl]benzoic acid
CAS No:1261917-17-2
MF:C16H12ClFO4
MW:322.715487480164
MDL:MFCD18322606
CID:2763311
PubChem ID:53228425
Update Time:2025-04-21

6-Chloro-2-[4-(ethoxycarbonyl)-3-fluorophenyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

    • MFCD18322606
    • DTXSID60691958
    • 1261917-17-2
    • 6-Chloro-2-[4-(ethoxycarbonyl)-3-fluorophenyl]benzoic acid, 95%
    • 3-Chloro-4'-(ethoxycarbonyl)-3'-fluoro[1,1'-biphenyl]-2-carboxylic acid
    • 6-CHLORO-2-[4-(ETHOXYCARBONYL)-3-FLUOROPHENYL]BENZOIC ACID
    • 6-Chloro-2-[4-(ethoxycarbonyl)-3-fluorophenyl]benzoic acid
    • MDL: MFCD18322606
    • Inchi: 1S/C16H12ClFO4/c1-2-22-16(21)11-7-6-9(8-13(11)18)10-4-3-5-12(17)14(10)15(19)20/h3-8H,2H2,1H3,(H,19,20)
    • InChI Key: YKAIKLZLUFGUPG-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1C(=O)O)C1C=CC(C(=O)OCC)=C(C=1)F

Computed Properties

  • Exact Mass: 322.0408147Da
  • Monoisotopic Mass: 322.0408147Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 417
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 63.6Ų

6-Chloro-2-[4-(ethoxycarbonyl)-3-fluorophenyl]benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB329883-5 g
6-Chloro-2-[4-(ethoxycarbonyl)-3-fluorophenyl]benzoic acid, 95%; .
1261917-17-2 95%
5g
€1159.00 2023-04-26
abcr
AB329883-5g
6-Chloro-2-[4-(ethoxycarbonyl)-3-fluorophenyl]benzoic acid, 95%; .
1261917-17-2 95%
5g
€1159.00 2025-04-21
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